Cas no 62708-43-4 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-)
![Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- structure](https://ossimg.kuujia.com/scimg/63000/62708-43-4x500.png)
62708-43-4 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-
Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-
- 4-methylbicyclo[4.2.0]octa-1(6),2,4-trien-7-one
- 62708-43-4
- DTXSID40372930
- AKOS004907557
-
- Inchi： 1S/C9H8O/c1-6-2-3-7-5-9(10)8(7)4-6/h2-4H,5H2,1H3
- InChI Key： MHMVDXUAAIOEOC-UHFFFAOYSA-N
- SMILES： O=C1CC2C=CC(C)=CC=21
Computed Properties
- Exact Mass: 132.05754
- Monoisotopic Mass: 132.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl- Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
62708-43-4 (Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 4-methyl-) Related Products
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